Cas no 72564-62-6 (4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine)
72564-62-6 structure
Product Name:4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
CAS No:72564-62-6
MF:C8H6ClN3S
MW:211.671338558197
CID:2800251
PubChem ID:71402194
Update Time:2025-04-21
4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL15518084
- 72564-62-6
- 4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
- DTXSID30823183
-
- Inchi: 1S/C8H6ClN3S/c1-13-8-11-6(9)5-3-2-4-10-7(5)12-8/h2-4H,1H3
- InChI Key: IZBVWTIYHMYEMG-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=NC2=NC(=N1)SC
Computed Properties
- Exact Mass: 210.9970961Da
- Monoisotopic Mass: 210.9970961Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64Ų
4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
72564-62-6 (4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine) Related Products
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